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Cat. No.: B1285220

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive analysis of 2-Amino-3-hydroxy-2-
methylpropanenitrile, a multifunctional chemical intermediate. While not extensively

documented in mainstream chemical literature, its structure—possessing a primary amine, a

primary alcohol, and a nitrile group attached to a quaternary carbon—suggests significant

potential as a versatile building block in synthetic and medicinal chemistry. This document

consolidates available data and provides expert-driven predictions on its chemical properties,

spectroscopic signatures, reactivity, and synthetic pathways. It further outlines detailed

experimental protocols, safety considerations, and potential applications, serving as a

foundational resource for researchers exploring its utility in drug development and novel

material synthesis.
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2-Amino-3-hydroxy-2-methylpropanenitrile is a unique small molecule featuring a

stereocenter at the C2 position. Its trifunctional nature makes it a compelling synthon for

creating complex molecular architectures.

Structural Information
IUPAC Name: 2-amino-3-hydroxy-2-methylpropanenitrile[1]

Molecular Formula: C₄H₈N₂O[2]

Molecular Weight: 100.12 g/mol [1][2]

CAS Number: 122556-12-1[1][2][3][4]

SMILES: N#CC(C)(N)CO[2]

Physicochemical Properties (Predicted and
Comparative)
Direct experimental data for this specific compound is scarce. The following properties are

estimated based on its structure and comparison with analogous compounds like 2-amino-2-

methylpropanenitrile[5][6][7][8][9][10][11] and 3-hydroxypropanenitrile[12][13][14][15][16].
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Property Predicted/Estimated Value
Rationale & Comparative
Data

Appearance
Colorless to pale yellow liquid

or low-melting solid

Similar aminonitriles are liquids

or solids[8][17]. The hydroxyl

group may promote

solidification.

Boiling Point
>200 °C (with potential

decomposition)

The presence of polar -OH and

-NH₂ groups capable of

hydrogen bonding will

significantly elevate the boiling

point compared to 2-amino-2-

methylpropanenitrile (150.4

°C)[7] and 3-

hydroxypropanenitrile (228 °C)

[12][14].

Melting Point
Not available; likely near room

temperature

3-hydroxypropanenitrile has a

melting point of -46 °C[12][14].

The additional methyl and

amino groups on a quaternary

center may lead to a higher,

more crystalline packing

structure.

Solubility

Highly soluble in water and

polar organic solvents (e.g.,

Methanol, Ethanol, DMSO)

The polar amine, hydroxyl, and

nitrile groups will confer high

water solubility[17].

pKa (Predicted)
Amine (NH₂): ~7.5-8.5Alcohol

(OH): ~14-15

The electron-withdrawing nitrile

group will lower the basicity of

the amine compared to a

simple alkylamine. The pKa of

the hydroxyl group is expected

to be similar to that of a typical

primary alcohol.

LogP (Predicted) -1.4 The high polarity from the

three functional groups
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suggests a negative LogP

value, indicating

hydrophilicity[1].

Synthesis and Purification
The most logical and established method for synthesizing α-aminonitriles is the Strecker

synthesis[18][19][20][21]. This one-pot, three-component reaction is highly adaptable for

producing 2-Amino-3-hydroxy-2-methylpropanenitrile.

Proposed Synthetic Pathway: Modified Strecker
Synthesis
The synthesis involves the reaction of a hydroxy-ketone with a cyanide source and an

ammonia source[19][22].

Stage 1: Imine Formation

Stage 2: Nucleophilic Addition

Hydroxyacetone
(Starting Material)

Iminopropan-2-ol
(Imine Intermediate)

+ NH3
- H2O

Ammonia (NH3)

2-Amino-3-hydroxy-2-methylpropanenitrile
(Final Product)

+ CN⁻

Cyanide Ion (CN⁻)

Click to download full resolution via product page

Caption: Proposed Strecker synthesis pathway.
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Detailed Experimental Protocol
Materials:

Hydroxyacetone (1.0 eq)

Ammonium chloride (NH₄Cl, 1.2 eq)

Sodium cyanide (NaCN, 1.1 eq)

Aqueous ammonia (28-30%)

Methanol or Ethanol

Deionized Water

Diethyl ether or Dichloromethane (for extraction)

Anhydrous magnesium sulfate (for drying)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and cooled in an

ice bath (0-5°C), dissolve hydroxyacetone in methanol.

Ammonia Addition: Slowly add a pre-cooled solution of ammonium chloride in aqueous

ammonia to the hydroxyacetone solution while stirring vigorously. Maintain the temperature

below 10°C. Stir for 30 minutes to facilitate imine formation.

Cyanide Addition: Prepare a solution of sodium cyanide in deionized water and cool it in an

ice bath. Add this solution dropwise to the reaction mixture over 30-60 minutes, ensuring the

temperature does not exceed 10°C.

Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Monitor

the reaction progress by Thin Layer Chromatography (TLC) or GC-MS.

Workup and Extraction: Once the reaction is complete, concentrate the mixture under

reduced pressure to remove methanol. Add water and extract the aqueous layer three times
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with diethyl ether or dichloromethane.

Purification: Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and

concentrate under reduced pressure to yield the crude product. Further purification can be

achieved by vacuum distillation or column chromatography on silica gel.

Chemical Reactivity and Transformations
The molecule's value lies in the distinct reactivity of its three functional groups, which can often

be addressed selectively[23][24][25].

Amine Reactions

Nitrile Reactions

Alcohol Reactions

2-Amino-3-hydroxy-2-methylpropanenitrile

-NH₂

-CN

-OH

Amide Formation
 Acyl Halide [12]

Substituted Amines

 Alkyl Halide

Amino Acid / Amide H₃O⁺ / OH⁻ [11, 26]

1,2-Diamine

 LiAlH₄ / H₂ [25]

Aldehyde / Carboxylic Acid

 PCC / CrO₃

Ester Formation

 Acyl Halide
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Caption: Key reactivity modes of the core molecule.

Reactions of the Amino Group (-NH₂)
Acylation: The primary amine acts as a nucleophile and can be readily acylated by acyl

halides or anhydrides to form stable amides. This is a common strategy for protecting the

amine or for building more complex structures[26][27][28][29][30].

Alkylation: The amine can undergo nucleophilic substitution with alkyl halides to form

secondary or tertiary amines.

Reactions of the Nitrile Group (-CN)
Hydrolysis: This is one of the most valuable transformations. Under acidic or basic

conditions, the nitrile can be hydrolyzed to a carboxylic acid, converting the parent molecule

into a novel, non-proteinogenic α-amino acid. Partial hydrolysis can yield the corresponding

amide[20][31][32][33].

Reduction: The nitrile group can be reduced to a primary amine using strong reducing agents

like lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation. This transforms the

molecule into a 1,2-diamine, a common pharmacophore[23][24].

Reactions of the Hydroxyl Group (-OH)
Oxidation: The primary alcohol can be oxidized to an aldehyde using mild oxidizing agents

(e.g., PCC) or to a carboxylic acid using stronger agents (e.g., KMnO₄, Jones reagent).

Esterification/Etherification: The hydroxyl group can be converted to an ester with an acyl

halide or carboxylic acid, or to an ether via Williamson ether synthesis.

Spectroscopic Analysis (Predicted)
¹H NMR:

Singlet (~1.3-1.5 ppm) for the methyl (-CH₃) protons.

Broad singlet for the amine (-NH₂) protons; chemical shift is solvent-dependent.
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Singlet (~3.5-3.7 ppm) for the methylene (-CH₂OH) protons.

Broad singlet for the hydroxyl (-OH) proton.

¹³C NMR:

Signal for the methyl carbon (~25-30 ppm).

Signal for the quaternary carbon (~55-65 ppm).

Signal for the methylene carbon (~65-75 ppm).

Signal for the nitrile carbon (-C≡N) (~118-125 ppm).

IR Spectroscopy:

Broad absorption band for O-H and N-H stretching (~3200-3500 cm⁻¹).

Weak to medium absorption for C≡N stretching (~2210-2260 cm⁻¹).

Strong absorption for C-O stretching (~1000-1250 cm⁻¹).

Mass Spectrometry:

The molecular ion peak (M⁺) would be observed at m/z = 100.12.

Common fragmentation patterns would include the loss of H₂O, NH₃, HCN, and the

hydroxymethyl radical (•CH₂OH).

Applications in Research and Drug Development
The trifunctional nature of 2-Amino-3-hydroxy-2-methylpropanenitrile makes it a highly

attractive building block.

Non-Canonical Amino Acids: Hydrolysis of the nitrile group provides direct access to α-

methylserine, a non-proteinogenic amino acid that can be incorporated into peptides to

increase metabolic stability or induce specific secondary structures.
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Heterocyclic Synthesis: The molecule contains all the necessary atoms (C, N, O) to serve as

a precursor for various nitrogen- and oxygen-containing heterocycles, which are privileged

scaffolds in medicinal chemistry.

Fragment-Based Drug Discovery: As a small, polar, and structurally complex molecule, it can

serve as a valuable fragment for screening against biological targets. Its three functional

groups provide multiple vectors for chemical elaboration.

Safety and Handling
Hazard Statement: α-Aminonitriles should be handled with extreme caution as they are

potentially toxic. They may be harmful if swallowed, inhaled, or absorbed through the skin[8]

[17][34]. They can release hydrogen cyanide (HCN) gas upon contact with acids or through

metabolic processes.

Personal Protective Equipment (PPE): Always wear chemical safety goggles, a lab coat, and

chemical-resistant gloves (e.g., nitrile)[17][35].

Handling: All manipulations should be performed in a well-ventilated chemical fume hood[17]

[35][36]. Avoid creating aerosols or dust.

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, away from

acids and strong oxidizing agents[2][17][35]. Recommended storage is at 2-8°C[2].

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

hazardous chemical waste[34][37].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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